Cas no 18440-55-6 (Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo-)

• Product Name: Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo-
• CAS No: 18440-55-6
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD00477266
• CID: 1378344
• PubChem ID: 2771523
• Update Time: 2025-05-21

Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo-
• N-(4-methylphenyl)-2-oxopropanehydrazonoyl chloride
• 18440-55-6
• SCHEMBL9067934
• 1-chloro-1-[(4-methylphenyl-)hydrazono]-2-propanone
• DTXSID30377954
• SZUGRZADBSQNJK-UHFFFAOYSA-N

• MDL： MFCD00477266
• Inchi： 1S/C10H11ClN2O/c1-7-3-5-9(6-4-7)12-13-10(11)8(2)14/h3-6,12H,1-2H3
• InChI Key： SZUGRZADBSQNJK-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)=NNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 210.05613
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Additional information on Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo-

Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo- (CAS No. 18440-55-6): A Comprehensive Overview in Modern Chemical Research

Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo- (CAS No. 18440-55-6) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The nomenclature of the compound provides a clear insight into its chemical composition, with the propanehydrazonoyl chloride moiety indicating the presence of a hydrazono group linked to a chlorinated propanone derivative, while the N-(4-methylphenyl)-2-oxo- suffix highlights the incorporation of a methyl-substituted phenyl ring and an oxo group, contributing to its distinct reactivity and functionality.

The CAS No. 18440-55-6 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. This numbering system is instrumental in maintaining consistency across various databases and research papers, facilitating easier retrieval and analysis of related studies. The compound's structure, featuring both electrophilic and nucleophilic centers, makes it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have highlighted its role in constructing heterocyclic frameworks, which are prevalent in many biologically active compounds.

In the context of modern pharmaceutical research, Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo- has been explored for its potential in developing novel therapeutic agents. The hydrazono group within its structure is particularly noteworthy, as it can participate in various chemical reactions that lead to the formation of pharmacologically relevant scaffolds. For instance, studies have demonstrated its utility in generating imines and hydrazones, which are crucial intermediates in the synthesis of antiviral and anti-inflammatory drugs. The 4-methylphenyl substituent further enhances its reactivity by introducing steric and electronic effects that can modulate the biological activity of derived compounds.

Recent research has also delved into the spectroscopic and computational properties of this compound, providing deeper insights into its behavior under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and density functional theory (DFT) calculations have been employed to elucidate its molecular structure and dynamics. These studies have not only confirmed the proposed structure but also revealed unexpected properties that could influence its synthetic applications. For example, DFT calculations have shown that the N-(4-methylphenyl)-2-oxo- moiety exhibits significant dipole moments, which could enhance its solubility and reactivity in polar solvents.

The synthetic pathways involving Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo-, have been optimized to improve yield and purity, making it more accessible for large-scale applications. One such approach involves the condensation of ethyl acetoacetate with phenylhydrazine followed by chlorination to introduce the hydrazonoyl chloride functionality. This method has been refined to minimize side reactions and maximize efficiency, ensuring that researchers can obtain high-quality material for their experiments. Additionally, green chemistry principles have been integrated into these synthetic processes to reduce environmental impact, emphasizing the importance of sustainable practices in chemical research.

From a biological perspective, Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo-, has shown promise in several preclinical studies. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are critical for drug action. Researchers have hypothesized that derivatives of this compound could exhibit inhibitory effects on certain enzymes involved in metabolic pathways relevant to diseases like diabetes and cancer. While further investigation is needed to validate these claims, preliminary results are encouraging and warrant continued exploration.

The pharmaceutical industry has taken note of these findings and is actively exploring Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo-, as a building block for new drug candidates. Its versatility in undergoing various transformations makes it an attractive candidate for medicinal chemists aiming to design molecules with tailored properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop novel compounds based on this scaffold, with the hope of identifying next-generation therapeutics that address unmet medical needs.

Moreover, the application of this compound extends beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. These complexes could potentially enhance reaction efficiencies in industrial processes or serve as sensors for detecting metal ions in environmental samples. Such interdisciplinary applications underscore the broad utility of Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo-, highlighting its significance beyond traditional medicinal chemistry.

In conclusion, Propanehydrazonoyl chloride, N-(4-methylphenyl)-2-oxo- (CAS No. 18440-55-6) is a multifaceted compound with substantial potential across multiple domains of chemical research. Its unique structural features enable diverse applications ranging from drug development to catalysis and materials science. Ongoing studies continue to uncover new aspects of its reactivity and functionality, reinforcing its importance as a valuable chemical entity. As research progresses，this compound is expected to play an increasingly pivotal role in advancing scientific knowledge and technological innovation.